Quercetin-7-O-b-D-glucopyranoside

• CAS No.: 491-50-9
• Product Name: Quercetin-7-O-b-D-glucopyranoside
• Molecular Formula: C21H20O12
• Molecular Weight: 464.4 g/mol
• IUPAC Name: 2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Standard InChI: InChI=1S/C21H20O12/c22-6-13-15(26)17(28)19(30)21(33-13)31-8-4-11(25)14-12(5-8)32-20(18(29)16(14)27)7-1-2-9(23)10(24)3-7/h1-5,13,15,17,19,21-26,28-30H,6H2/t13-,15-,17+,19-,21-/m1/s1
• Standard InChIKey: BBFYUPYFXSSMNV-HMGRVEAOSA-N
• Isomeric SMILES: C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O)O)O
• SMILES: C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O)O)O)O
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O)O)O)O
• Description: 2-(3, 4-Dihydroxyphenyl)-3, 5-dihydroxy-7-{[3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-4H-chromen-4-one, also known as quercetin 7-O-glucoside or quercimeritrin, belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. 2-(3, 4-Dihydroxyphenyl)-3, 5-dihydroxy-7-{[3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-4H-chromen-4-one is slightly soluble (in water) and a very weakly acidic compound (based on its pKa).
• Synonyms: quercetin 7-beta-O-glucoside; quercetin 7-O-glucoside; quercimeritrin
• PubChem Compound: 5282160
• Last Modified: Nov 12 2021